Cas no 47244-76-8 (2-Oxiraneoctanoic acid,3-(2-hydroxyoctyl)-)

2-Oxiraneoctanoic acid,3-(2-hydroxyoctyl)- structure
47244-76-8 structure
Product Name:2-Oxiraneoctanoic acid,3-(2-hydroxyoctyl)-
CAS No:47244-76-8
MF:C18H34O4
MW:314.460166454315
CID:333203
PubChem ID:6452078
Update Time:2025-04-19

2-Oxiraneoctanoic acid,3-(2-hydroxyoctyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiraneoctanoic acid,3-(2-hydroxyoctyl)-
    • 3-(2-hydroxyoctyl)oxiran-2-octanoic acid
    • 8-[3-(2-hydroxyoctyl)oxiran-2-yl]octanoic acid
    • NS00058211
    • SCHEMBL11273310
    • 47244-76-8
    • 9,10-Epoxy-12-hydroxyoctadecanoic acid
    • DTXSID80963780
    • AKOS030240420
    • EINECS 256-303-5
    • Inchi: 1S/C18H34O4/c1-2-3-4-8-11-15(19)14-17-16(22-17)12-9-6-5-7-10-13-18(20)21/h15-17,19H,2-14H2,1H3,(H,20,21)
    • InChI Key: YKVUWOJSBYPADP-UHFFFAOYSA-N
    • SMILES: O1C(CCCCCCCC(=O)O)C1CC(CCCCCC)O

Computed Properties

  • Exact Mass: 314.24571
  • Monoisotopic Mass: 314.24571
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1
  • XLogP3: 4.8

Experimental Properties

  • Density: 1.014
  • Boiling Point: 461.8°C at 760 mmHg
  • Flash Point: 156.7°C
  • Refractive Index: 1.48
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